N-(4-bromobenzyl)-6-methyl-2-pyridinamine

• IUPAC Name: N-[(4-bromophenyl)methyl]-6-methylpyridin-2-amine
• InChI: InChI=1S/C13H13BrN2/c1-10-3-2-4-13(16-10)15-9-11-5-7-12(14)8-6-11/h2-8H,9H2,1H3,(H,15,16)
• InChI Key: KFIUYAVUTYNPAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NCC2=CC=C(C=C2)Br
• Molecular Formula: C13H13BrN2
• Molecular Weight: 277.16 g/mol
• Solubility: 12 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-bromobenzyl)-6-methyl-2-pyridinamine, also known as BBMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in pharmaceutical research. BBMP is a pyridine-based compound that has a bromobenzyl substituent attached to the nitrogen atom.

Mechanism of Action

The mechanism of action of N-(4-bromobenzyl)-6-methyl-2-pyridinamine involves its ability to bind to the active site of enzymes and inhibit their activity. This results in an accumulation of neurotransmitters in the brain, which can improve cognitive function and reduce the symptoms of neurological disorders.
Biochemical and physiological effects:
N-(4-bromobenzyl)-6-methyl-2-pyridinamine has been found to have significant effects on the levels of neurotransmitters in the brain. It has been shown to increase the levels of acetylcholine, dopamine, and norepinephrine, which are involved in cognitive function, mood regulation, and arousal. N-(4-bromobenzyl)-6-methyl-2-pyridinamine has also been found to have antioxidant properties, which can protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromobenzyl)-6-methyl-2-pyridinamine in lab experiments is its specificity for certain enzymes, which can allow for targeted inhibition and a better understanding of their role in disease. However, N-(4-bromobenzyl)-6-methyl-2-pyridinamine may have limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.

Future Directions

There are several future directions for the study of N-(4-bromobenzyl)-6-methyl-2-pyridinamine. One potential area of research is the development of N-(4-bromobenzyl)-6-methyl-2-pyridinamine derivatives with improved solubility and stability. Another area of research is the investigation of N-(4-bromobenzyl)-6-methyl-2-pyridinamine's effects on other enzymes and neurotransmitter systems in the brain. Additionally, N-(4-bromobenzyl)-6-methyl-2-pyridinamine could be studied in animal models to determine its efficacy and safety as a potential treatment for neurological disorders.

Synthesis Methods

The synthesis of N-(4-bromobenzyl)-6-methyl-2-pyridinamine involves the reaction of 4-bromobenzyl chloride with 6-methyl-2-pyridinamine in the presence of a base such as sodium hydride or potassium carbonate. The reaction is typically carried out in an organic solvent such as dimethylformamide or dichloromethane. The resulting product is then purified through column chromatography or recrystallization.

Scientific Research Applications

N-(4-bromobenzyl)-6-methyl-2-pyridinamine has been studied for its potential applications in the field of drug discovery. It has been found to have inhibitory effects on certain enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the breakdown of neurotransmitters in the brain. This suggests that N-(4-bromobenzyl)-6-methyl-2-pyridinamine may have potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.